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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrocinnamic acid

CAS No.: 19006-46-3

Cat. No.: B579675

Get Quote

Executive Summary & Chemical Context
4-Hydroxy-3-nitrocinnamic acid (often abbreviated as 3-N-4-HCA or simply the "Nitro-

Matrix") is a specialized matrix used in Matrix-Assisted Laser Desorption/Ionization (MALDI)

mass spectrometry. While structurally similar to the more common

-Cyano-4-hydroxycinnamic acid (CHCA), the addition of the nitro group introduces specific
handling nuances.

Operational Reality: The primary risk with this compound is not acute toxicity, but rather

physical contamination and mucosal irritation. Like many MALDI matrices, it is a low-density,

"fluffy" powder prone to static charge. This causes it to "fly" during weighing, posing an

inhalation risk and a cross-contamination hazard for sensitive mass spectrometers.

Hazard Assessment (The "Why" Behind the PPE)
Before selecting PPE, we must understand the specific H-Codes (Hazard Statements)

associated with cinnamic acid derivatives and their physical behavior.
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Hazard Class GHS Code Description
Operational
Implication

Physical N/A Static-Prone Dust

The powder repels

itself and adheres to

spatulas/gloves.

Inhalation is the #1

risk.

Health H315 Causes skin irritation

Acidic nature reacts

with moisture on skin

(sweat) to cause

dermatitis.

Health H319
Causes serious eye

irritation

Fine dust can bypass

standard safety

glasses gaps.

Health H335
May cause respiratory

irritation

Inhalation triggers

coughing/inflammation

of the upper

respiratory tract.

Expert Insight: The "Nitro" group (

) in organic synthesis often flags potential explosivity (e.g., picric acid). However, in

4-Hydroxy-3-nitrocinnamic acid, the group is stable under standard conditions.

The risk here is chemical irritation, not detonation. However, always avoid high heat

or friction grinding.

PPE Selection Matrix
This protocol uses a Task-Based PPE Assignment system. One size does not fit all; protection

levels escalate from dry weighing to solution handling.
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Table 1: Mandatory PPE Specifications
PPE Component Material Specification Rationale & Causality

Hand Protection
Nitrile (Minimum 5 mil

thickness)

Why Nitrile? Latex is

permeable to organic solvents

often used with this matrix

(Acetonitrile/TFA). Nitrile

provides broad chemical

resistance.[1] Why 5 mil? Thin

exam gloves may tear when

handling rough vial caps or

metal spatulas.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses are insufficient

for fine, static-charged

powders which can float

around side-shields. Goggles

provide a seal against dust

entry.

Respiratory
Fume Hood (Primary) or

N95/P100 (Secondary)

Engineering Control First:

Weighing must occur in a

hood. If a hood is unavailable

(rare), a fit-tested N95 is

mandatory to prevent H335

(respiratory irritation).

Body
Standard Lab Coat

(Cotton/Poly blend)

Prevents dust accumulation on

street clothes. Must be

buttoned to the neck.

Operational Protocol: Handling Static-Prone
Powders
The following workflow is designed to neutralize the "static fly" effect, ensuring the chemical

stays in the vial and off your PPE.

Phase A: Preparation & Weighing (Solid State)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Problem: Dry 4-Hydroxy-3-nitrocinnamic acid carries a static charge. Using a plastic

spatula or weighing boat will cause the powder to repel and scatter.

Engineering Setup: Work inside a certified chemical fume hood. Ensure the sash is at the

working height (usually 18 inches).

Static Neutralization (Crucial Step):

Option A (Best): Use an anti-static gun (ionizer) on the vial and weighing boat before

opening.

Option B (Manual): Wipe the exterior of the stock vial and the weighing boat with a lint-free

wipe dampened with 70% Ethanol. The thin moisture layer dissipates surface charge.

Tool Selection: Use a metal micro-spatula. Do not use plastic scoops. Metal is conductive

and prevents charge buildup during transfer.

Transfer: Weigh directly into the final microcentrifuge tube if possible, rather than a weigh

boat, to reduce transfer steps.

Phase B: Solubilization (Liquid State)
The Risk Shift: Once the solvent is added, the risk shifts from inhalation to skin permeation.

MALDI solvents typically contain 50% Acetonitrile (ACN) and 0.1% Trifluoroacetic Acid (TFA).

Double Gloving:

Inner Glove: Standard Nitrile.

Outer Glove: Standard Nitrile (Change immediately upon splash).

Reasoning: TFA is corrosive and ACN permeates nitrile over time. Double gloving allows

you to strip the outer layer instantly if a spill occurs, keeping the inner layer (and skin)

safe.

Vortexing: Cap the tube tightly. Hold the tube by the top (cap area), not the bottom, to

prevent hand heat from expanding the solvent vapor, which can cause "spritzing" when

opened.
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Decision Logic & Workflow Visualization
The following diagram illustrates the safety decision-making process for handling this

compound.
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Start: Handling 4-Hydroxy-3-nitrocinnamic Acid

Determine Physical State

Solid (Powder)

Weighing

Solution (w/ ACN/TFA)

Dissolving

Risk: Inhalation & Static Dust Risk: Skin Permeation (Solvents)

1. Use Fume Hood
2. Metal Spatula

3. Anti-static Wipe

PPE: Nitrile Gloves + Goggles

Disposal: Segregated Organic Waste

1. Check Cap Seal
2. Work in Hood

PPE: Double Nitrile Gloves + Goggles

Click to download full resolution via product page
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Figure 1: Operational workflow for PPE selection based on the physical state of the matrix

material.

Emergency Response & Disposal
Spills

Dry Powder: Do not dry sweep (creates dust). Cover with a wet paper towel (dampened with

water) to weigh down the powder, then wipe up. Place in hazardous waste.

Solution: Absorb with vermiculite or standard spill pads. Wipe area with water and soap.[2]

Disposal[3][4]
Classification: Hazardous Organic Waste.

Segregation: Do not mix with oxidizing acids (e.g., Nitric Acid) due to the organic nature of

the matrix.

Labeling: Must be labeled with full chemical name. Do not use abbreviations like "Nitro-

Matrix" on waste tags.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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